Cas no 89044-86-0 (2-Azetidinone, 1-(4-aminobutyl)-4-phenyl-)

2-Azetidinone, 1-(4-aminobutyl)-4-phenyl- structure
89044-86-0 structure
Product Name:2-Azetidinone, 1-(4-aminobutyl)-4-phenyl-
CAS No:89044-86-0
MF:C13H18N2O
MW:218.294823169708
CID:614657
PubChem ID:11117508
Update Time:2025-04-19

2-Azetidinone, 1-(4-aminobutyl)-4-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 2-Azetidinone, 1-(4-aminobutyl)-4-phenyl-
    • 1-(4-aminobutyl)-4-phenylazetidin-2-one
    • 89044-86-0
    • DTXSID60455830
    • Inchi: 1S/C13H18N2O/c14-8-4-5-9-15-12(10-13(15)16)11-6-2-1-3-7-11/h1-3,6-7,12H,4-5,8-10,14H2
    • InChI Key: XAHWUPHTPIMKKE-UHFFFAOYSA-N
    • SMILES: O=C1CC(C2C=CC=CC=2)N1CCCCN

Computed Properties

  • Exact Mass: 218.141913202g/mol
  • Monoisotopic Mass: 218.141913202g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 5
  • Complexity: 236
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 46.3Ų
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